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An in-depth guide for researchers, scientists, and drug development professionals on the
properties, synthesis, and thermal behavior of common copper (ll) nitrate hydrates.

Copper (II) nitrate, a versatile inorganic compound, exists in several hydrated forms, each with
distinct physical and chemical properties that can significantly influence its application in
catalysis, organic synthesis, and materials science. This guide provides a comprehensive
comparison of the most common hydrates—hemipentahydrate, trihydrate, and hexahydrate—
supported by experimental data and detailed protocols to aid in the selection of the appropriate
hydrate for specific research and development needs.

Physicochemical Properties

The degree of hydration significantly impacts the physical characteristics of copper (ll) nitrate.
The following table summarizes the key physicochemical properties of the anhydrous form and
its common hydrates.
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Hemipentahyd

Property Anhydrous A Trihydrate Hexahydrate
rate
Chemical Cu(NOs3)2:2.5H2
Cu(NO3)2 Cu(NOs3)2:3H20 Cu(NOs3)2:6H20
Formula O
Molar Mass (
187.56[1][2] 232.59[1][2] 241.60[1][2] 295.65
g/mol )
Blue,
Blue-green
Appearance Blue crystals Blue crystals[1] rhombohedral
crystals[1]
crystals
Density (g/cm3) 3.05[1][2] ~2.32 2.32[1][2] 2.07[1][2]
Melting Point 256 26.4
~115[3] 114.5[2]
(°C) (decomposes)|[2] (decomposes)[1]
Solubility

The solubility of copper (1) nitrate hydrates in water is a critical parameter for applications
involving aqueous solutions. The trihydrate and hexahydrate forms are highly soluble, with their
solubility increasing with temperature.

Hydrate Temperature (°C) Solubility ( g/100 mL)
Trihydrate 40 381[1][2]

80 666[1][2]

Hexahydrate 80 243.7[1][2]

Thermal Decomposition

Thermogravimetric analysis (TGA) and differential thermal analysis (DTA) reveal that the
thermal decomposition of copper (ll) nitrate hydrates is a multi-step process. It is crucial to note
that heating these hydrates does not simply yield the anhydrous salt; instead, it leads to the
formation of basic copper nitrate intermediates and ultimately copper (ll) oxide.[1]
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A comparative DTA-TGA study of the hemipentahydrate and trihydrate provides insight into
their relative thermal stabilities. The decomposition of the hemipentahydrate initiates at a lower
temperature compared to the trihydrate, indicating its lower thermal stability.

Thermal Analysis Data Summary

Decomposition Temperature Range
Hydrate Mass Loss (%)
Stage (°C)
) Dehydration & Initial -
Hemipentahydrate N ~50 - 200 Not specified
Decomposition

Final Decomposition

~200 - 300 Not specified

to CuO

] Dehydration & Initial )

Trihydrate N 84 - 208 (in Argon) 35.42
Decomposition

103 - 225 (in Air)[4] 39.71[4]

Final Decomposition o
225 - 347 (in Ain[4] 22.87[4]

to CuO

The following diagram illustrates the generalized thermal decomposition pathway for a
hydrated copper (ll) nitrate.
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Thermal Decomposition of Copper (1) Nitrate Hydrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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